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Compound of Interest

Compound Name: Sodium disulphite

Cat. No.: B8798987

Introduction

Sodium disulfite, also known as sodium metabisulfite or sodium pyrosulfite (Na2S205), is an
inorganic salt widely utilized in laboratory and pharmaceutical settings.[1] It presents as a white
or slightly yellow crystalline powder with a distinct sulfur dioxide odor.[2][3] When dissolved in
water, sodium disulfite forms sodium bisulfite (NaHSOs), which is the active species
responsible for its primary functions.[1][2] Owing to its potent reducing properties, it is
commonly employed as an antioxidant, preservative, and antimicrobial agent in a variety of
pharmaceutical formulations, including oral, topical, and parenteral preparations.[2][4][5] In
drug development, it is frequently added to formulations containing easily oxidized active
pharmaceutical ingredients (APIs), such as adrenaline (epinephrine), to prevent degradation
and extend shelf life.[1][4] This document provides detailed protocols for the preparation, safe
handling, and quality assessment of sodium disulfite solutions for research and development

applications.

Safety and Handling Precautions

Working with sodium disulfite, both in solid and solution form, demands strict adherence to
safety protocols. The compound is classified as harmful if swallowed and can cause serious
eye damage.[6] It may also provoke allergic reactions in individuals sensitive to sulfites.[7][8] A
critical hazard is the release of toxic and irritating sulfur dioxide gas upon contact with acids or
water.[2][6]
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e Personal Protective Equipment (PPE): Always wear safety goggles or a face shield,
chemical-resistant nitrile or rubber gloves, and a lab coat.[2][7] In areas with poor ventilation
or when weighing the powder where dust formation is possible, respiratory protection (e.g.,
an N95 mask) is recommended.[7]

» Ventilation: All handling of solid sodium disulfite and preparation of its solutions should be
performed in a well-ventilated area, preferably within a chemical fume hood.[6][7]

o Storage: Store sodium disulfite in a cool, dry place in a tightly sealed container.[6] It is
sensitive to air and moisture. Store separately from incompatible materials such as acids,
strong oxidants, nitrates, and nitrites.[6][9]

o Spill & Disposal: In case of a spill, sweep the solid substance into a container, moistening
first to prevent dusting if appropriate.[9] Do not absorb in combustible materials like sawdust.
[9] All waste containing sodium disulfite should be treated as hazardous waste and disposed
of according to local regulations.[7]

Quantitative Data Summary

The following tables summarize key quantitative data for sodium disulfite (metabisulfite).

Table 1: Physical and Chemical Properties

Property Value Citations

Chemical Formula Na2S20s [3]

Molecular Weight 190.11 g/mol [3]

Appearance White to light yellow crystalline CIEIL0]
powder

Decomposition Temp. >150 °C [6][10]

pH (5% ag. solution) 40-4.8 [6][10]

Bulk Density 1000 - 1200 kg/m 3 [10]

Table 2: Solubility in Water
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Temperature Solubility (g / 100 mL) Citations
0°C 45.1 [1]

20 °C 65.3 [1]

25 °C ~66.7 [10]

100 °C 81.7 [1]

Table 3: Occupational Exposure Limits

Parameter Value (8-hour TWA) Citations
OSHA PEL 5 mg/m3 [7]
NIOSH REL 5 mg/m3 [7]
ACGIH TLV 5 mg/m3 [7]

Experimental Protocols
Protocol 1: Preparation of a 10% (w/v) Sodium Disulfite
Stock Solution

This protocol describes the preparation of 100 mL of a 10% (w/v) aqueous solution, a common
stock concentration used for subsequent dilutions.

Materials and Equipment:
e Sodium Metabisulfite (Na2S20s) powder, analytical grade (=297% purity)[2]

Deionized or distilled water (preferably degassed by boiling and cooling)[11]

150 mL glass beaker

100 mL Class A volumetric flask

Magnetic stirrer and stir bar
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» Analytical balance, weigh boat, and spatula
o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Procedure:

o Safety First: Don the appropriate PPE and perform all steps within a chemical fume hood to
avoid inhalation of dust or sulfur dioxide gas.[2][7]

e Weighing: Accurately weigh 10.0 g of sodium disulfite powder on a weigh boat using an
analytical balance.[2]

» Dissolution: Pour approximately 80 mL of deionized water into the 150 mL beaker containing
a magnetic stir bar. Place the beaker on the magnetic stirrer.[2]

o Mixing: Slowly and carefully add the weighed sodium disulfite powder to the water while
stirring to prevent splashing.[2] Continue stirring until the solid is completely dissolved.

o Transfer: Once fully dissolved, carefully transfer the solution into the 100 mL volumetric flask.

» Rinsing: Rinse the beaker with a small amount of deionized water and transfer the rinsing
liquid to the volumetric flask to ensure a complete transfer of the solute.[2]

¢ Final Volume: Add deionized water to the flask until the bottom of the meniscus reaches the
100 mL calibration mark.

» Homogenization: Stopper the flask and invert it several times to ensure the solution is
thoroughly mixed and homogenous.

o Storage: Transfer the prepared solution to a clean, dry, and clearly labeled storage bottle.
Store in a cool, dark place. Due to the limited stability of sulfite solutions in the presence of
oxygen, fresh preparation is recommended for critical applications.[11]

Protocol 2: Preparation of a 1.5 ppm SOz Standard
Solution
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This protocol details the preparation of a dilute standard solution, which is often required in
analytical testing. This example is adapted from a standard pharmaceutical preparation
method.[12]

Materials and Equipment:

Sodium Metabisulfite (Na2S20s) powder

Deionized or freshly prepared distilled water[12]

0.1 M Sodium Hydroxide (NaOH) solution

100 mL volumetric flasks (multiple)

Pipettes (3.0 mL, 5.0 mL)

Analytical balance and standard laboratory glassware
Procedure:

e Primary Stock Solution: Dissolve an amount of sodium metabisulfite equivalent to 0.152 g of
NazS20s in deionized water and dilute to 100.0 mL in a volumetric flask.[12]

e Secondary Stock Solution: Pipette 5.0 mL of the primary stock solution into a second 100.0
mL volumetric flask and dilute to the mark with deionized water.[12]

e Final Working Solution: To a third 100.0 mL volumetric flask, add 3.0 mL of the secondary
stock solution.[12]

 Stabilization & Dilution: Add 4.0 mL of 0.1 M sodium hydroxide solution and dilute to 100.0
mL with deionized water. The final solution contains approximately 1.5 ppm of SO2.[12]

Protocol 3: Quality Control - Assay of Sodium Disulfite
Purity

This protocol allows for the verification of the purity of the solid sodium disulfite reagent via
iodometric back-titration. The principle involves the oxidation of sulfite by a known excess of
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iodine, followed by titration of the unreacted iodine with a standard sodium thiosulfate solution.

[2]13]

Materials and Equipment:

e Sodium Disulfite powder sample

e 0.1 N lodine standard solution

e 0.1 N Sodium Thiosulfate standard solution

e 1% Starch indicator solution

e Concentrated Hydrochloric Acid (HCI)

e 250 mL glass-stoppered flask

e 50 mL burette

e Analytical balance

Procedure:

o Sample Preparation: Accurately weigh approximately 0.2 g of the sodium disulfite sample to
the nearest milligram and record the exact weight.[3] Transfer it to a 250 mL glass-stoppered
flask.

e Reaction with lodine: Carefully and exactly add 50.0 mL of 0.1 N iodine solution to the flask
and immediately stopper it to prevent the loss of iodine vapor.[2][3]

 Incubation: Swirl the contents gently and allow the reaction to proceed for 5 minutes in a
dark place.[2][3]

 Acidification: Add 1 mL of concentrated hydrochloric acid.[3]

o Titration: Titrate the excess (unreacted) iodine with 0.1 N sodium thiosulfate solution from a
burette until the solution turns a pale yellow color.[2]
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e [ndicator Addition: Add 1-2 mL of starch indicator solution. The solution will turn a dark blue-
black color.[2]

o Endpoint: Continue the titration with sodium thiosulfate, adding it dropwise, until the blue
color disappears completely.[2] Record the volume of sodium thiosulfate used.

e Calculation: Each mL of 0.1 N iodine is equivalent to 4.753 mg of Na2S20s.[3] Calculate the
purity based on the initial amount of iodine, the amount consumed by the thiosulfate, and the

sample weight.

Visualized Workflows and Chemistry
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Work in Fume Hood

1. Accurately Weigh
Sodium Disulfite Powder

2. Add Powder Slowly to
Stirring Deionized Water

3. Transfer Solution to
Volumetric Flask

4. Rinse Beaker and
Add Rinsing to Flask

5. Dilute to Final Volume
with Deionized Water

6. Stopper and Invert
to Homogenize

7. Transfer to Labeled Bottle
and Store Appropriately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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